3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile
Overview
Description
3-(2-Chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile (CTFHP) is a synthetically derived compound that has recently been studied for its potential applications in a variety of scientific fields. CTFHP is a highly reactive compound that is used in the synthesis of a variety of other compounds and has been found to be a useful tool for studying biochemical and physiological processes.
Scientific Research Applications
3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile has been studied for its potential applications in a variety of scientific fields, including biochemistry, pharmacology, and organic chemistry. In biochemistry, 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile has been used as a tool for studying the structure and function of proteins. In pharmacology, 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile has been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs. In organic chemistry, 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile has been used as a reagent for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile is not fully understood, but it is believed to involve the formation of a reactive intermediate that can interact with a variety of molecules. This intermediate can react with proteins, enzymes, and other molecules, leading to changes in their structure and function.
Biochemical and Physiological Effects
3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile has been found to have a variety of biochemical and physiological effects. In vitro, 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile has been found to inhibit the activity of several enzymes involved in the metabolism of drugs, including cytochrome P450, glucuronosyl transferase, and UDP-glucuronosyl transferase. 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile has also been found to inhibit the activity of several proteins involved in signal transduction pathways, including protein kinase C, protein kinase A, and mitogen-activated protein kinase. In vivo, 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile has been found to have anti-inflammatory and anti-apoptotic effects in animal models.
Advantages and Limitations for Lab Experiments
The use of 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile in laboratory experiments has several advantages. 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile is a highly reactive compound, making it ideal for synthesizing a variety of other compounds. Additionally, 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile can be used to study a variety of biochemical and physiological processes, making it a useful tool for research. However, there are also some limitations to the use of 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile in laboratory experiments. 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile is a highly toxic compound, and its use should be done with caution. Additionally, 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile can be difficult to synthesize in a laboratory setting, and the reaction conditions must be carefully controlled to ensure the desired product is obtained.
Future Directions
There are a variety of potential future directions for research involving 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile. One potential direction is to further investigate the mechanism of action of 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile and its effects on biochemical and physiological processes. Additionally, further research could be done to investigate the potential therapeutic applications of 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile, such as its use as an inhibitor of enzymes involved in the metabolism of drugs. Additionally, further research could be done to investigate the potential use of 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile in the synthesis of other compounds. Finally, further research could be done to investigate the potential environmental applications of 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile, such as its use as a biodegradable solvent.
Synthesis Methods
3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile can be synthesized through a variety of methods, including the Grignard reaction, the Knoevenagel condensation, and the Heck reaction. The Grignard reaction involves the reaction of a Grignard reagent with an aldehyde or ketone to form an alcohol, while the Knoevenagel reaction involves the reaction of an aldehyde or ketone with an amine to form an imine. The Heck reaction is a palladium-catalyzed cross-coupling reaction between an organohalide and an alkyne. All three of these methods can be used to synthesize 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile involves the reaction of 2-chlorothiophene with difluoroacetic acid followed by reaction with hydroxylamine hydrochloride and then with acetic anhydride to form the intermediate. The intermediate is then reacted with potassium cyanide to form the final product.", "Starting Materials": [ "2-chlorothiophene", "difluoroacetic acid", "hydroxylamine hydrochloride", "acetic anhydride", "potassium cyanide" ], "Reaction": [ "Step 1: 2-chlorothiophene is reacted with difluoroacetic acid in the presence of a catalyst to form the intermediate 2-chloro-3,3-difluoropropanoic acid.", "Step 2: The intermediate is then reacted with hydroxylamine hydrochloride in the presence of a base to form the hydroxamic acid intermediate.", "Step 3: The hydroxamic acid intermediate is then reacted with acetic anhydride to form the acetylated intermediate.", "Step 4: The acetylated intermediate is then reacted with potassium cyanide in the presence of a catalyst to form the final product, 3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile." ] } | |
CAS RN |
2694728-40-8 |
Product Name |
3-(2-chlorothiophen-3-yl)-3,3-difluoro-2-hydroxypropanenitrile |
Molecular Formula |
C7H4ClF2NOS |
Molecular Weight |
223.6 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
